methyl 5-(((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[(3-cyclopropyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C22H19N3O4S/c1-28-21(27)17-10-9-15(29-17)12-30-22-24-18-16(13-5-3-2-4-6-13)11-23-19(18)20(26)25(22)14-7-8-14/h2-6,9-11,14,23H,7-8,12H2,1H3
• InChI Key: FEEYIZKIYUKHBY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NC3=C(C(=O)N2C4CC4)NC=C3C5=CC=CC=C5
• Molecular Formula: C22H19N3O4S
• Molecular Weight: 421.5 g/mol

Description

Molecular Structure Analysis

The compound contains several functional groups and rings, including a cyclopropyl group, a pyrrolo[3,2-d]pyrimidin-2-yl group, and a furan-2-carboxylate group. Cycloalkanes like cyclopropane are cyclic hydrocarbons where the carbon atoms are arranged in a ring. Pyrrolopyrimidine is a bicyclic system consisting of a pyrrole ring fused to a pyrimidine ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen.

Scientific Research Applications

Synthesis and Applications in Heterocyclic Compound Development

• Arylmethylidene derivatives of furan-2(3H)-ones, which are closely related to the compound , are key building blocks for synthesizing various heterocyclic compounds. These compounds contain pyrimidine and pyridazine structural fragments, analogous to nitrogen-containing bases of the pyrimidine series. Such synthesis can lead to biologically active compounds with potential applications in medicinal chemistry (Aniskova, Grinev, & Yegorova, 2017).

Antibacterial Activity

• A study on fluoronaphthyridines, which include similar structural features, showed that certain derivatives exhibit significant antibacterial activities. This highlights the potential of such compounds in developing new therapeutic agents (Bouzard et al., 1992).

Applications in Antimicrobial Agents

• Research on compounds like N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and 3-substituted-5-(2-furanyl)-2-methyl-3H-thieno[2,3-d]pyrimidin-4-ones has shown significant antibacterial and antimycobacterial activity. This indicates the role of such compounds in antimicrobial drug development (Chambhare et al., 2003).

Potential as HIV-1 Fusion Inhibitors

• A study on derivatives including 5-((arylfuran/1H-pyrrol-2-yl)methylene)-2-thioxo-3-(3-(trifluoromethyl)phenyl)thiazolidin-4-ones demonstrated their effectiveness as HIV-1 entry inhibitors. These compounds can block HIV-1 mediated cell-cell fusion and gp41 six-helix bundle formation, indicating their potential in HIV treatment (Jiang et al., 2011).

Antinociceptive and Anti-inflammatory Properties

• The synthesis and evaluation of thiazolopyrimidine derivatives, including compounds with furan-2-yl groups, showed significant antinociceptive and anti-inflammatory activities. This suggests their potential use in pain and inflammation management (Selvam et al., 2012).